Cas no 2680727-19-7 (benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate)

• Product Name: benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate
• CAS No: 2680727-19-7
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5931131
• PubChem ID: 165931440
• Update Time: 2025-06-25

benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate
• EN300-28287679
• 2680727-19-7

• Inchi： 1S/C15H16N2O4/c1-20-14-13(7-12(9-18)8-16-14)17-15(19)21-10-11-5-3-2-4-6-11/h2-8,18H,9-10H2,1H3,(H,17,19)
• InChI Key： AYRCCUDMTRCVIQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=NC=C(CO)C=1)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.7Ų

Additional information on benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate

Benzyl N-[5-(Hydroxymethyl)-2-methoxypyridin-3-yl]carbamate (CAS No. 2680727-19-7): A Comprehensive Overview

Benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate (CAS No. 2680727-19-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate.

Chemical Structure and Properties

Benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate is a complex organic molecule with a molecular formula of C₁₄H₁₆N₂O₄. The compound features a benzyl carbamate moiety attached to a substituted pyridine ring. The presence of a hydroxymethyl group and a methoxy substituent on the pyridine ring imparts unique chemical properties and reactivity profiles. The hydroxymethyl group can participate in hydrogen bonding and other intermolecular interactions, while the methoxy group enhances the lipophilicity of the molecule.

The physical properties of benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate include its solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its melting point and boiling point are not yet fully characterized, but these properties are crucial for its handling and storage in laboratory settings. The compound is stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity.

Synthesis Methods

The synthesis of benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate has been reported using various methodologies, each with its own advantages and limitations. One common approach involves the reaction of 5-(hydroxymethyl)-2-methoxypyridine with benzyl chloroformate in the presence of a base such as triethylamine or potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired carbamate product.

An alternative synthetic route involves the use of a one-pot multicomponent reaction (MCR) strategy. In this method, 3-amino-5-hydroxymethylpyridine, methanol, and benzyl chloroformate are combined in a single reaction vessel under appropriate conditions. The MCR approach offers several advantages, including reduced reaction time, fewer purification steps, and higher overall yields.

Biological Activities and Applications

Benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate has shown promising biological activities that make it an attractive candidate for pharmaceutical development. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis. The mechanism underlying these anti-inflammatory effects is thought to involve modulation of cytokine production and immune cell activation.

Clinical Trials and Future Prospects

The promising preclinical results with benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate have led to its evaluation in early-stage clinical trials. These trials aim to assess the safety, tolerability, and pharmacokinetic profile of the compound in human subjects. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

Further clinical studies are planned to explore the efficacy of benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate in treating specific diseases such as cancer and inflammatory disorders. These studies will provide valuable insights into the potential therapeutic applications of this compound and pave the way for its development as a novel drug candidate.

Conclusion

In conclusion, benzyl N-[5-(hydroxymethyl)-2-methoxypyridin-3-yl]carbamate (CAS No. 2680727-19-7) is a promising compound with unique structural features and diverse biological activities. Its potential applications in pharmaceutical research are supported by both preclinical studies and early clinical trials. As research continues to advance, this compound may play a significant role in the development of new therapeutic strategies for various diseases.